2-methyl-1-(piperidin-4-ylmethyl)-1H-benzimidazole dihydrochloride

• IUPAC Name: 2-methyl-1-(piperidin-4-ylmethyl)benzimidazole;dihydrochloride
• InChI: InChI=1S/C14H19N3.2ClH/c1-11-16-13-4-2-3-5-14(13)17(11)10-12-6-8-15-9-7-12;;/h2-5,12,15H,6-10H2,1H3;2*1H
• InChI Key: XMYUVTMXZDGMSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1CC3CCNCC3.Cl.Cl
• Molecular Formula: C14H21Cl2N3
• Molecular Weight: 302.2 g/mol

Description

2-methyl-1-(piperidin-4-ylmethyl)-1H-benzimidazole dihydrochloride, also known as JB-1, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. It is a benzimidazole derivative that has been found to have various biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Antifungal Activity

Benzimidazole and piperazine derivatives, including structures related to 2-methyl-1-(piperidin-4-ylmethyl)-1H-benzimidazole, have been highlighted for their significance in the biological field, notably for their antibacterial, antiviral, and antifungal properties. A study by Gadhave et al. (2012) synthesized novel benzimidazole derivatives and assessed their antifungal potential against Trichophyton rubrum and Candida albicans, showing moderate activity compared to ketoconazole, a standard antifungal agent. This suggests the potential of benzimidazole derivatives in developing new antifungal agents to address increasing drug-resistant pathogens (Gadhave, Vichare, & Joshi, 2012).

Antitubercular Agents

Revathi et al. (2015) conducted a study on the synthesis and evaluation of novel 1-(1H-benzimidazol-2-ylmethyl) piperidin-4-imine derivatives for antitubercular activity. These derivatives were tested against Mycobacterium tuberculosis, showing promising results for four compounds with minimum inhibitory concentration values indicative of potent antitubercular agents. This research supports the exploration of benzimidazole derivatives as potential therapeutic agents for tuberculosis treatment (Revathi, Perumal, Pai, Arunkumar, Sriram, & Kini, 2015).

Broad Spectrum Antibacterial Activities

He et al. (2003) synthesized a series of 2-piperidin-4-yl-benzimidazoles and evaluated their antibacterial activities, discovering compounds that inhibit bacterial growth with low minimal inhibitory concentrations (MICs). These benzimidazoles demonstrated effectiveness against both Gram-positive and Gram-negative bacteria, including clinically important strains like enterococci, suggesting a new class of potential antibacterial agents (He, Wu, Yang, Robinson, Risen, Ranken, Blyn, Sheng, & Swayze, 2003).

Anticancer Potential

A novel series of 2-(benzimidazol-2-yl)quinoxalines with piperazine, piperidine, and morpholine moieties were designed by Mamedov et al. (2022) to explore their antitumor activities. Among these, compounds with N-methylpiperazine substituents showed promising activity against a range of cancer lines with little cytotoxicity against normal human cells, indicating their potential as anticancer agents (Mamedov, Zhukova, Voloshina, Syakaev, Beschastnova, Lyubina, Amerhanova, Samigullina, Gubaidullin, Buzyurova, Rizvanov, & Sinyashin, 2022).